Cas no 100449-90-9 (1-chloro-3-methoxy-2-methylpropane)

• Product Name: 1-chloro-3-methoxy-2-methylpropane
• CAS No: 100449-90-9
• MF: C₅H₁₁ClO
• MW: 122.593240976334
• CID: 5185466
• PubChem ID: 22897894
• Update Time: 2026-03-05

1-chloro-3-methoxy-2-methylpropane Chemical and Physical Properties

Names and Identifiers

• Propane, 1-chloro-3-methoxy-2-methyl-
• 1-chloro-3-methoxy-2-methylpropane

• Inchi： 1S/C5H11ClO/c1-5(3-6)4-7-2/h5H,3-4H2,1-2H3
• InChI Key： VUCHWIWJCNBSQS-UHFFFAOYSA-N
• SMILES： C(Cl)C(C)COC

Computed Properties

• Exact Mass: 122.0498427g/mol
• Monoisotopic Mass: 122.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 39.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-chloro-3-methoxy-2-methylpropane

1-Chloro-3-Methoxy-2-Methylpropane: A Comprehensive Overview

1-Chloro-3-methoxy-2-methylpropane (CAS No. 100449-90-9) is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent years due to its diverse applications and intriguing chemical properties. This compound, also referred to as chloromethyl methyl ether derivative, belongs to the family of alkyl chlorides and is widely used in various industries, including pharmaceuticals, agrochemicals, and specialty chemicals. Its structure, which features a chlorine atom attached to a methyl group and a methoxy group attached to a propane backbone, makes it highly reactive and amenable to various chemical transformations.

The synthesis of 1-chloro-3-methoxy-2-methylpropane involves a multi-step process that typically begins with the preparation of the corresponding alcohol derivative. Recent advancements in catalytic technologies have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of heterogeneous catalysts to enhance the yield and purity of the compound during the chlorination step. These innovations not only improve the economic viability of the synthesis process but also align with global sustainability goals by reducing waste and energy consumption.

One of the most notable applications of 1-chloro-3-methoxy-2-methylpropane is in the pharmaceutical industry, where it serves as an intermediate in the synthesis of bioactive compounds. Its ability to undergo nucleophilic substitution reactions makes it an ideal building block for constructing complex molecular architectures. For example, recent studies have demonstrated its utility in the development of novel antibiotics and antiviral agents. By incorporating this compound into drug design strategies, scientists have been able to create molecules with enhanced potency and selectivity against various pathogens.

In addition to its pharmaceutical applications, 1-chloro-3-methoxy-2-methylpropane has found significant use in agrochemicals, particularly as an intermediate in the synthesis of herbicides and insecticides. Its reactivity allows for the formation of stable agrochemical formulations that are effective in controlling pests and weeds while minimizing environmental impact. Recent research has focused on optimizing its application methods to ensure better bioavailability and reduced toxicity to non-target organisms.

The chemical properties of 1-chloro-3-methoxy-2-methylpropane are heavily influenced by its molecular structure. The presence of both a chlorine atom and a methoxy group introduces unique electronic effects that govern its reactivity under different conditions. For instance, the chlorine atom acts as a leaving group in nucleophilic substitution reactions, while the methoxy group provides steric hindrance that can influence reaction pathways. These properties make it an invaluable tool in organic synthesis, enabling chemists to construct a wide range of functional molecules.

From an environmental perspective, understanding the fate and behavior of 1-chloro-3-methoxy-2-methylpropane in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have investigated its biodegradation pathways under various environmental conditions, revealing that it can undergo microbial degradation under aerobic conditions. This knowledge is essential for developing safe handling practices and ensuring that its use does not pose risks to aquatic or terrestrial environments.

In conclusion, 1-chloro-3-methoxy-2-methylpropane (CAS No. 100449-90-9) is a multifaceted compound with a wide range of applications across different industries. Its unique chemical structure and reactivity make it an indispensable tool in organic synthesis, while ongoing research continues to uncover new opportunities for its use. As advancements in synthetic methodologies and application techniques unfold, this compound is poised to play an even more significant role in shaping the future of chemical innovation.